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Compound of Interest

Compound Name: Asenapine N-Oxide

CAS No.: 128949-51-9

Cat. No.: B1146977

Get Quote

Introduction: Understanding Asenapine and the
Significance of its N-Oxide Metabolite
Asenapine is a second-generation (atypical) antipsychotic agent utilized in the clinical

management of schizophrenia and acute manic or mixed episodes associated with bipolar I

disorder.[1] Belonging to the dibenzo-oxepino pyrrole class, its therapeutic effect is mediated

through a combination of antagonist activity at dopamine D2 and serotonin 5-HT2A receptors.

[2] The metabolism of asenapine in humans is both rapid and extensive, leading to a variety of

metabolites. Understanding these metabolic pathways and characterizing the resulting

products is critical for comprehensive drug safety, efficacy, and quality control assessments.

One such key metabolite and process impurity is Asenapine N-oxide. As a product of

oxidative metabolism, the formation, identification, and quantification of Asenapine N-oxide
are of paramount importance for researchers in pharmacology, toxicology, and pharmaceutical

quality assurance. This guide provides an in-depth technical overview of Asenapine N-oxide,

including its fundamental properties, a detailed analytical protocol for its detection, and its

context within the broader metabolic fate of asenapine.
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Physicochemical Properties of Asenapine N-Oxide
The foundational step in studying any pharmaceutical compound or its related substances is

the precise identification of its chemical and physical characteristics. Asenapine N-oxide is

chemically defined as (3aR-trans)-5-Chloro-2,3,3a,12b-tetrahydro-2-methyl-1H-

dibenz[2,3:6,7]oxepino[4,5-c]pyrrole 2-Oxide.[3] Its key identifiers are summarized below.

Property Value Source(s)

CAS Number 128949-51-9 [2][4]

Molecular Formula C₁₇H₁₆ClNO₂ [3]

Molecular Weight 301.77 g/mol [2]

Chemical Name

(3aR-trans)-5-Chloro-

2,3,3a,12b-tetrahydro-2-

methyl-1H-

dibenz[2,3:6,7]oxepino[4,5-

c]pyrrole 2-Oxide

[3]

Formation and Characterization
Generation of Asenapine N-Oxide via Oxidative Stress
In drug development, forced degradation studies are essential for identifying potential

degradation products and demonstrating the stability-indicating nature of analytical methods.

Asenapine N-oxide can be reliably generated through oxidative stress conditions. This

process mimics the oxidative metabolism that can occur in vivo and provides a means to

produce the analyte for analytical method development and characterization.

A common and effective method involves the treatment of asenapine with hydrogen peroxide

(H₂O₂).[1][5] In a typical stress study, oxidation of asenapine is the primary pathway that leads

to the formation of the N-oxide derivative.[5] This causality is critical: the tertiary amine of the

pyrrole ring in the asenapine molecule is susceptible to oxidation, resulting in the formation of

the N-oxide.

Characterization by Mass Spectrometry
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the definitive technique for the

structural elucidation of metabolites and impurities. In a recent study, Asenapine N-oxide
(designated as DP 3) was identified and characterized after forced degradation.[6] The

technique provides high-resolution mass data, allowing for the confirmation of the molecular

weight and the study of fragmentation patterns, which provides conclusive structural evidence.

The addition of an oxygen atom to the parent asenapine molecule (C₁₇H₁₆ClNO, MW: 285.77

g/mol ) results in the observed molecular formula and weight of Asenapine N-oxide
(C₁₇H₁₆ClNO₂, MW: ~301.77 g/mol ).

Metabolic Pathway of Asenapine
Asenapine undergoes extensive metabolism primarily through two major routes: direct

glucuronidation mediated by the enzyme UGT1A4 and oxidative metabolism, which is

predominantly catalyzed by the cytochrome P450 isoenzyme CYP1A2.[7] While direct

glucuronidation to form asenapine N⁺-glucuronide is a principal pathway, N-oxidation

represents a key step in the oxidative transformation of the molecule. Studies on the excretion

of radiolabeled asenapine have identified numerous metabolites. It is highly probable that

Asenapine N-oxide is formed and then undergoes further biotransformation, such as 10,11-

hydroxylation followed by conjugation, before being excreted.[8]
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Caption: Metabolic pathways of Asenapine.
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Analytical Methodology: UPLC for Impurity Profiling
A robust, stability-indicating analytical method is required for the quality control of asenapine,

ensuring that all process-related impurities and degradation products, including Asenapine N-
oxide, are effectively separated and quantified. The following protocol is based on a validated

Ultra-Performance Liquid Chromatography (UPLC) method.[5]

Experimental Protocol: UPLC Method for Asenapine and
its Impurities
This protocol is designed to be self-validating by incorporating a system suitability solution that

ensures the resolution between the parent drug and its closely eluting impurities. The use of an

ion-pair reagent (tetra-n-butyl ammonium hydrogen sulphate) is a key choice to improve the

retention and separation of polar analytes and closely related compounds like desmethyl

asenapine.[5]

1. Equipment and Materials:

UPLC system with a PDA/UV detector

Acquity BEH Shield RP18 column (1.7 µm, 2.1 mm × 100 mm)

Potassium dihydrogen phosphate (KH₂PO₄)

Tetra-n-butyl ammonium hydrogen sulphate

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Asenapine reference standard and impurity standards (including Asenapine N-oxide)

2. Chromatographic Conditions:
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Parameter Setting

Column
Acquity BEH Shield RP18 (1.7 µm, 2.1 mm ×

100 mm)

Column Temperature 35 °C

Mobile Phase A

0.01M KH₂PO₄ buffer with tetra-n-butyl

ammonium hydrogen sulphate, pH adjusted to

2.2

Mobile Phase B Water:Acetonitrile:Methanol (10:50:40, v/v/v)

Flow Rate 0.2 mL/min

Detection Wavelength 220 nm

Injection Volume 2 µL

Gradient Program
T(min)/%B: 0/5, 7/5, 22/20, 35/50, 38/50, 39/90,

44/90, 45/5, 62/5

3. Solution Preparation:

Diluent: A suitable mixture, often the initial mobile phase composition, should be used to

dissolve and dilute the standards and samples.

Standard Solution: Prepare a stock solution of Asenapine reference standard.

Impurity Stock Solution: Prepare a mixed stock solution containing known concentrations of

impurities, including Asenapine N-oxide, desmethyl asenapine, deschloro asenapine, and

cis-asenapine.

System Suitability Solution: Prepare a solution containing both asenapine and its key

impurities to verify resolution and system performance.

Sample Preparation: Prepare the test sample (e.g., from tablets) at a known concentration in

the diluent.

4. Analysis Procedure:
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Equilibrate the UPLC system with the initial mobile phase composition for at least 30

minutes.

Perform a blank injection (diluent) to ensure a clean baseline.

Inject the system suitability solution multiple times (e.g., n=6) and verify that the resolution

between critical pairs (e.g., asenapine and desmethyl asenapine) and the relative standard

deviation (RSD) for the peak areas meet the predefined acceptance criteria (typically

<2.0%).[5]

Inject the standard and sample solutions.

Identify the peaks based on their retention times relative to the asenapine peak. The

approximate relative retention time (RRT) for Asenapine N-oxide is 1.10.[5]

Quantify the impurities using the peak areas and the appropriate response factors.
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Caption: UPLC workflow for impurity profiling.

Conclusion
Asenapine N-oxide is a critical molecule in the study of asenapine, serving as both a marker

of oxidative metabolism and a potential process impurity. A thorough understanding of its

physicochemical properties, methods of formation, and its place within the metabolic landscape

of the parent drug is essential for drug development professionals. The validated UPLC method

detailed herein provides a robust and reliable framework for the separation and quantification
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of Asenapine N-oxide, ensuring the quality, safety, and consistency of asenapine formulations.

This integrated knowledge empowers researchers to conduct comprehensive assessments

throughout the drug development lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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